Cas no 928627-12-7 (2(1H)-Quinolinone, 7-chloro-8-methoxy-)

• Product Name: 2(1H)-Quinolinone, 7-chloro-8-methoxy-
• CAS No: 928627-12-7
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD34579551
• CID: 4332347
• PubChem ID: 59857980
• Update Time: 2025-06-11

2(1H)-Quinolinone, 7-chloro-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 7-chloro-8-methoxy-
• 7-chloro-8-methoxyquinolin-2(1H)-one
• YUJKEARXYCJEKU-UHFFFAOYSA-N
• CS-0310890
• 7-chloro-8-methoxy-1H-quinolin-2-one
• DB-384165
• E82630
• 928627-12-7
• 7-Chloro-8-methoxyquinolin-2-ol
• SCHEMBL4176153
• 7-Chloro-8-methoxy-2(1H)-quinolinone

• MDL： MFCD34579551
• Inchi： 1S/C10H8ClNO2/c1-14-10-7(11)4-2-6-3-5-8(13)12-9(6)10/h2-5H,1H3,(H,12,13)
• InChI Key： YUJKEARXYCJEKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CC(NC=2C=1OC)=O

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 2(1H)-Quinolinone, 7-chloro-8-methoxy-

Comprehensive Overview of 2(1H)-Quinolinone, 7-chloro-8-methoxy- (CAS No. 928627-12-7): Properties, Applications, and Research Insights

The compound 2(1H)-Quinolinone, 7-chloro-8-methoxy- (CAS No. 928627-12-7) is a heterocyclic organic molecule with significant relevance in pharmaceutical and material science research. Its unique structural features, including the quinolinone core and substituted chloro and methoxy groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential due to its electron-rich aromatic system and modifiable functional groups, which align with trends in drug discovery and green chemistry.

In recent years, the demand for specialty chemicals like 7-chloro-8-methoxy-2(1H)-quinolinone has surged, driven by advancements in high-throughput screening and computational chemistry. Users frequently search for terms such as "quinolinone derivatives applications", "CAS 928627-12-7 supplier", or "synthesis of chloro-methoxy quinolinones", reflecting its commercial and academic value. This compound’s solubility, stability, and reactivity are often discussed in forums, highlighting its adaptability in catalysis and medicinal chemistry.

The molecular structure of 2(1H)-Quinolinone, 7-chloro-8-methoxy- features a fused benzene-pyridine ring system, where the chloro substituent at position 7 and the methoxy group at position 8 influence its electronic distribution and hydrogen-bonding capacity. These attributes are critical for designing enzyme inhibitors or fluorescent probes, addressing current interests in targeted therapy and diagnostic imaging. Analytical techniques like NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and confirm its structural integrity.

From an industrial perspective, CAS 928627-12-7 is often utilized as a building block for agrochemicals and pharmaceutical intermediates. Its synthesis typically involves Pd-catalyzed cross-coupling or microwave-assisted reactions, methods that resonate with the growing emphasis on sustainable synthesis. Environmental concerns have also spurred searches for eco-friendly quinolinone production, linking this compound to broader discussions on green manufacturing.

In conclusion, 2(1H)-Quinolinone, 7-chloro-8-methoxy- represents a compelling case study in functionalized heterocycles. Its multidisciplinary applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial workflows. Future studies may explore its structure-activity relationships or novel catalytic applications, further solidifying its role in modern chemistry.